Cas no 1241675-18-2 (tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 1241675-18-2
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• MDL: MFCD28401219
• CID: 5167615
• PubChem ID: 69911181
• Update Time: 2026-03-04

tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• PS-19781
• TERT-BUTYL 3-(CYANOMETHYL)-8-AZABICYCLO[3 2 1]OCTANE-8-CARBOXYLATE
• F89821
• 1241675-18-2
• 8-Boc-3-(cyanomethyl)-8-azabicyclo[3.2.1]octane
• SCHEMBL6833708
• SY323765
• MFCD28401219

• MDL： MFCD28401219
• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-11-4-5-12(16)9-10(8-11)6-7-15/h10-12H,4-6,8-9H2,1-3H3
• InChI Key： FEISVZRQSIPUHN-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)CC(CC#N)C2

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

Comprehensive Overview of tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1241675-18-2)

The compound tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1241675-18-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This bicyclic structure, featuring an 8-azabicyclo[3.2.1]octane core, is a key intermediate in the synthesis of various bioactive molecules. Its unique scaffold, combined with the cyanomethyl and tert-butyl carboxylate functional groups, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 8-azabicyclo[3.2.1]octane derivatives has surged due to their potential applications in central nervous system (CNS) therapeutics. Researchers are particularly interested in how this compound's structural features can be leveraged to design novel neuromodulators and receptor-targeting agents. The presence of the cyanomethyl group introduces additional reactivity, enabling further functionalization, which is a critical aspect in modern structure-activity relationship (SAR) studies.

The synthesis of tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate often involves multi-step organic transformations, including cycloaddition reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group, in particular, serves as a protective moiety for the nitrogen atom, ensuring selectivity during subsequent reactions. This compound's stability and solubility profile make it suitable for a wide range of experimental conditions, which is why it is frequently referenced in patent literature and academic publications.

From an industrial perspective, CAS No. 1241675-18-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic methods and solvent-free approaches to produce such intermediates with minimal waste. This aligns with the broader trend of eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in peptide mimetics and small-molecule drug design. The rigid bicyclic framework can mimic peptide backbones, offering enhanced metabolic stability and bioavailability. This has led to its inclusion in libraries for high-throughput screening (HTS), where it aids in the identification of lead compounds for diseases like neurodegenerative disorders and chronic pain.

In summary, tert-butyl 3-(cyanomethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate represents a critical tool in contemporary drug discovery. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like CNS drug development and catalysis. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative therapeutic strategies.